3-[(2,6-dichlorobenzyl)thio]propanohydrazide

• IUPAC Name: 3-[(2,6-dichlorophenyl)methylsulfanyl]propanehydrazide
• InChI: InChI=1S/C10H12Cl2N2OS/c11-8-2-1-3-9(12)7(8)6-16-5-4-10(15)14-13/h1-3H,4-6,13H2,(H,14,15)
• InChI Key: SNQXUCYZIOQIOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCCC(=O)NN)Cl
• Molecular Formula: C10H12Cl2N2OS
• Molecular Weight: 279.19 g/mol

Description

3-[(2,6-dichlorobenzyl)thio]propanohydrazide, commonly known as DBCP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBCP is a hydrazide derivative of 2,6-dichlorobenzyl chloride and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of DBCP is not fully understood, but it is believed to involve the inhibition of certain enzymes and metabolic pathways. DBCP has been shown to inhibit the growth of various microorganisms and cancer cells, suggesting that it may have a broad spectrum of activity.
Biochemical and Physiological Effects:
DBCP has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and viruses. DBCP has also been shown to have antitumor activity, inhibiting the growth of cancer cells in vitro and in vivo. Additionally, DBCP has been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

DBCP has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-established synthesis method. DBCP is also stable and has a long shelf-life, making it suitable for use in long-term experiments. However, DBCP has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

For the study of DBCP include the development of new synthesis methods, further research into its mechanism of action, and evaluation of its safety and toxicity in humans.

Scientific Research Applications

DBCP has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including antimicrobial, antifungal, and antitumor properties. DBCP has also been studied for its potential use as a diagnostic agent in the detection of certain diseases.